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Compound of Interest

Compound Name: 2,3-Difluorophenol

Cat. No.: B1222669

Technical Support Center: 2,3-Difluorophenol

This guide provides essential information for the safe handling and storage of 2,3-
Difluorophenol, targeting researchers, scientists, and professionals in drug development. For
specific queries not addressed here, always refer to the Safety Data Sheet (SDS) provided by
the supplier.

Frequently Asked Questions (FAQSs)

Q1: What are the primary hazards associated with 2,3-Difluorophenol?

Al: 2,3-Difluorophenol is classified as a hazardous substance. The primary hazards include:

o Flammability: It is a flammable solid or liquid.[1][2][3][4]

o Toxicity: It is harmful if swallowed, in contact with skin, or inhaled.[3][4][5]

o Corrosivity: It causes severe skin burns and eye damage.[1][3][5]

e [Irritation: It can cause skin and respiratory irritation.[2][4]

Q2: What personal protective equipment (PPE) is required when handling 2,3-Difluorophenol?

A2: Appropriate PPE must be worn to minimize exposure. This includes:
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o Eye/Face Protection: Wear chemical safety goggles and a face shield.[1] Ensure eyewash
stations and safety showers are readily accessible.[1]

» Skin Protection: Wear protective gloves and clothing.[1][2]

o Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved
respirator if exposure limits are exceeded or if irritation occurs.[1][2] Work should be
conducted in a well-ventilated area or under a fume hood.[1]

Q3: What are the recommended storage conditions for 2,3-Difluorophenol?

A3: Proper storage is crucial for maintaining the chemical's integrity and preventing hazards.
e Store in a cool, dry, and well-ventilated area.[1][6]

o Keep containers tightly closed.[1][6]

o Store away from heat, sparks, and open flames.[1][5]

e Recommended storage temperatures are often between 2-8°C.[7][8]

» Store separately from incompatible materials such as strong oxidizing agents and strong
bases.[1][6]

Q4: What should | do in case of a spill?

A4: In the event of a spill, follow these procedures:

Evacuate the area and ensure adequate ventilation.

Remove all sources of ignition.[1]

Wear appropriate PPE, including respiratory protection.

Use spark-proof tools and explosion-proof equipment.[1][5]

Absorb the spill with inert material (e.g., sand, silica gel).[1]

Collect the absorbed material into a suitable, closed container for disposal.[1]
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e Do not let the chemical enter the environment or drains.[1]

Troubleshooting Guide

Problem: The 2,3-Difluorophenol has changed color or appears contaminated.

o Possible Cause: Improper storage, exposure to moisture, or reaction with incompatible

materials.

o Solution: Do not use the material. Dispose of it according to your institution's hazardous

waste disposal procedures. Review your storage conditions to ensure they meet the

recommended guidelines.

Problem: | experience irritation while working with 2,3-Difluorophenol.

» Possible Cause: Inadequate ventilation or insufficient PPE.

» Solution: Immediately move to an area with fresh air. If irritation persists, seek medical

attention. Review your experimental setup to ensure proper ventilation (e.g., use of a fume

hood). Check that your PPE is appropriate and in good condition.

: _ :

Property Value Source(s)
Melting Point 39-42 °C [7]

Boiling Point 54 °C /25 mmHg [7]

Flash Point 134 °F / 57 °C (closed cup) [2][7]
Storage Temperature 2-8°C [71[8]

Experimental Protocols

First Aid Measures

 Inhalation: If inhaled, remove the victim to fresh air and keep them at rest in a position

comfortable for breathing.[1] If not breathing, give artificial respiration.[5] Seek immediate

medical attention.[1][5]
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» Skin Contact: Take off immediately all contaminated clothing.[1] Rinse the skin with
water/shower.[1] Wash off immediately with soap and plenty of water.[1] Seek immediate
medical attention.[5]

o Eye Contact: Rinse cautiously with water for several minutes.[1] Remove contact lenses, if
present and easy to do. Continue rinsing for at least 15 minutes.[1] Seek immediate medical
attention.[1][5]

 Ingestion: Rinse mouth.[1] Do NOT induce vomiting.[1][5] Call a physician immediately.[5]
Fire-Fighting Measures
» Suitable Extinguishing Media: Use CO2, dry chemical, or foam.[1]

» Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.

e Specific Hazards: Flammable solid.[1][4] Vapors may form explosive mixtures with air.

o Protective Equipment: Wear self-contained breathing apparatus and full protective gear.

Visual Guides
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Caption: Workflow for handling a 2,3-Difluorophenol spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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